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Comparison of Common Synthetic Iron Chelates

The table below summarizes the key characteristics of several synthetic iron chelates based on the

information available [1].

Iron
Key Feature / Impurity Note Reported Effectiveness (Context

Chelate v e i ( )

FeEDTA Low stability in neutral/calcareous Becomes ineffective as soil pH rises above 6.5
soils. [1].

FeEDDHA Very high stability constant, especially = Considered an effective standard for correcting
the ortho-ortho isomer. iron chlorosis in calcareous soils [1].

FeEDDHMA ortho-para isomer is a common An effective chelate, though may be less so
impurity. than FeEDDHA [1].

FeEDDHSA Novel chelate. Shown to effectively correct iron chlorosis [1].

FeEDDCHA Novel chelate. Shown to effectively correct iron chlorosis [1].

Example Experimental Protocol
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The search results include a specific protocol for preparing an iron chelate solution for plant tissue culture,

which is directly relevant for controlled laboratory environments [2].

Preparation of a 200X Iron Chelate Stock Solution (for 1L) [2]

¢ Dissolve the Chelator: Dissolve 7.45 g of disodium EDTA in 900 mL of tissue culture grade water.
A clear solution is typically obtained in about 20 minutes at room temperature (25-27 °C).

e Add the Iron Source: Gradually add 5.52 g of ferrous sulfate heptahydrate (FeSO4-7H20) to the
solution. A clear yellow solution will form immediately.

e Storage: Store the resulting iron chelate stock solution in an amber bottle to protect it from light
degradation.

e Usage: Use 5 mL of this 200X stock solution per liter of culture medium to achieve a final
concentration of 27.8 mg/L ferrous sulfate and 37.25 mg/L disodium EDTA, which is standard for
media like Murashige and Skoog (MS).

Visualizing Chelate Comparison and Action

To help visualize the relationships between the different chelates and their general function in plant nutrition,

I have created the following diagrams using Graphviz.

Diagram 1: Comparison Framework for Iron Chelates

This diagram provides a logical framework for comparing different iron chelates based on key performance

criteria.
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Synthetic Iron Chelates
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Diagram 2: Iron Chelate Uptake Workflow

This diagram outlines the general experimental workflow for evaluating iron chelate effectiveness in plants,

from preparation to assessment.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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